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Compound of Interest

Compound Name: Obefazimod

Cat. No.: B605113 Get Quote

Essential guidelines for the safe and compliant disposal of Obefazimod, ensuring the

protection of personnel and the environment.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Obefazimod are paramount to laboratory safety and

environmental responsibility. This document provides a clear, step-by-step guide to the proper

disposal procedures for Obefazimod, aligning with general principles of pharmaceutical waste

management and specific safety data for the compound.

Obefazimod Disposal Profile
The following table summarizes key hazard and safety information for Obefazimod, derived

from its Safety Data Sheet (SDS). This information is critical for making informed decisions

about its handling and disposal.
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Parameter Information Source

Chemical Name Obefazimod MedChemExpress

CAS Number 1258453-75-6 MedChemExpress

GHS Hazard Classifications

Acute toxicity, oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)

MedChemExpress[1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

MedChemExpress[1]

Environmental Precautions

Keep the product away from

drains, water courses or the

soil.[1]

MedChemExpress

Step-by-Step Disposal Protocol for Obefazimod
The following protocol outlines the recommended procedure for the disposal of Obefazimod in

a laboratory setting. This procedure is designed to comply with general hazardous waste

regulations and the specific safety profile of the compound.

1. Personal Protective Equipment (PPE):

Before handling Obefazimod for disposal, ensure appropriate PPE is worn. This includes:

Safety goggles with side-shields to protect the eyes.[1]

Protective gloves (e.g., nitrile) to prevent skin contact.[1]
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An impervious lab coat or clothing to protect the body.[1]

A suitable respirator if there is a risk of generating dust or aerosols.[1]

2. Waste Segregation:

Proper segregation is the first and most critical step in waste management.[2]

Solid Waste:

Unused or expired pure Obefazimod powder.

Contaminated materials such as weighing paper, gloves, and disposable labware (e.g.,

pipette tips, tubes).

Liquid Waste:

Solutions containing Obefazimod.

Solvents used to rinse containers that held Obefazimod.

Sharps Waste:

Needles, syringes, or other sharps contaminated with Obefazimod.

3. Waste Collection and Containment:

Solid Waste:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include "Hazardous Waste," "Obefazimod," and the relevant

hazard pictograms.

Liquid Waste:

Collect liquid waste in a designated, sealed, and labeled hazardous waste container.

Ensure the container is compatible with the solvents used.

Sharps Waste:
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Place all contaminated sharps in a designated, puncture-resistant sharps container.

4. Decontamination of Reusable Glassware and Equipment:

Rinse contaminated reusable glassware and equipment with a suitable solvent (e.g., ethanol

or acetone) to remove Obefazimod residues.

Collect the rinse solvent as hazardous liquid waste.

After the initial solvent rinse, wash the glassware and equipment with soap and water.

5. Final Disposal:

All collected hazardous waste containing Obefazimod must be disposed of through a

licensed hazardous waste disposal service.

Do not dispose of Obefazimod or its containers in the regular trash or down the drain.[1]

This is in line with regulations from agencies like the EPA that prohibit the sewering of

pharmaceutical waste.[3][4]

Follow your institution's specific procedures for arranging the pickup and disposal of

chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Obefazimod.
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Obefazimod Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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